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Compound of Interest

Compound Name: ACTH (1-16) (human)

Cat. No.: B15619837 Get Quote

Essential Safety and Handling Guide for ACTH (1-
16) (Human)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling ACTH (1-16) (human). Adherence to these protocols

is essential for ensuring personal safety, maintaining research integrity, and preventing

environmental contamination. While specific hazard data for ACTH (1-16) (human) is not fully

established, it should be handled as a potentially hazardous chemical.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure and prevent

contamination when handling ACTH (1-16) (human). A risk assessment should be conducted

for specific laboratory tasks to determine if additional PPE is required.[1]
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes.[1][2] Must meet

appropriate national standards

(e.g., ANSI Z87.1).[1]

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder.[1][2]

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect clothing and skin from

potential splashes.[1][2][3]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

recommended for their

chemical resistance.[1][4]

Gloves should be inspected

before use and changed

immediately after contact with

the peptide.[1]

Respiratory Protection Respirator / Dust Mask

Recommended when weighing

or handling the lyophilized

powder to avoid the inhalation

of fine particles.[1][2][5] A risk

assessment should determine

the appropriate type of

respirator.[2]

General Attire
Long Pants & Closed-Toe

Shoes

Required minimum attire for

working in any laboratory

where hazardous materials are

handled.[1]
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Operational Plan: Handling and Storage
Proper handling and storage are vital to maintain the integrity of ACTH (1-16) (human) and to

ensure the safety of laboratory personnel.[2]

Storage of Lyophilized Peptide:

Upon receipt, store the lyophilized peptide at -20°C or -80°C in a tightly sealed container,

protected from light.[6][7]

Before opening, allow the container to equilibrate to room temperature in a desiccator to

prevent moisture absorption.[5][7]

Reconstitution:

Work in a Designated Area: All handling of the peptide should be confined to a designated

clean and organized laboratory area, such as a chemical fume hood or a biosafety cabinet,

to avoid cross-contamination and inhalation.[3][8]

Solvent Selection: There is no universal solvent for all peptides.[2][7] For ACTH (1-16)
(human), which is a fragment of a water-soluble hormone, sterile, distilled water or an

appropriate buffer is a likely solvent.[9] It is recommended to consult the manufacturer's

specific instructions.

Dissolution: To dissolve the peptide, add the appropriate solvent to the vial. Gentle vortexing

or sonication may aid in dissolution.[5] Avoid excessive warming of the sample.[5]

Storage of Peptide Solutions:

For short-term storage, keep the reconstituted solution at 2-8°C.[10]

For long-term storage, it is recommended to aliquot the solution into single-use volumes and

store at -20°C or -80°C to avoid repeated freeze-thaw cycles, which can degrade the

peptide.[7][8][11]

Peptide solutions have a limited shelf life.[7] Using sterile buffers at a pH of 5-6 can prolong

storage life.[7]
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Disposal Plan
Treat all peptide waste as laboratory chemical waste to ensure safe handling and disposal.[11]

Never pour peptide solutions down the sink or dispose of them in regular trash.[3][4][11]

Waste Segregation and Collection:

Solid Waste: Collect all materials contaminated with the peptide, such as pipette tips, gloves,

and empty vials, in a designated, clearly labeled, and leak-proof hazardous waste container.

[1][3][4]

Liquid Waste: Collect all aqueous solutions containing the peptide in a separate, sealed, and

clearly labeled container designated for chemical waste.[1][3] Do not mix with incompatible

waste streams.[1]

Disposal Procedure:

Labeling: Ensure all waste containers are clearly labeled as "Hazardous Waste" and identify

the contents.[2][4]

Storage: Store sealed waste containers in a designated hazardous waste accumulation area.

[4]

Institutional Protocols: Contact your institution's Environmental Health & Safety (EHS)

department for pickup and to ensure compliant disposal through a licensed hazardous waste

management service.[3][8]

Emergency Procedures
In the event of accidental exposure or a spill, follow these immediate steps:[3]

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, ensuring

to lift the eyelids.[9] Seek immediate medical attention.[9][12]

Inhalation: Move to fresh air. If any adverse effects occur, seek medical attention.[12]
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Ingestion: Wash out the mouth with water, provided the person is conscious. Do not induce

vomiting. Seek immediate medical attention.[12]

Spill: Wear appropriate PPE.[12] Absorb any liquid with an inert material like sand or

vermiculite.[12] Sweep up any solid material and place it in a closed container for disposal.

[12] Ventilate the area and wash the spill site thoroughly after material pickup is complete.

[12]

Reporting: Notify laboratory management and the EHS office to document the incident.[3]

Visual Workflow for Handling ACTH (1-16) (human)
The following diagram illustrates the general workflow for safely handling ACTH (1-16)
(human) in a laboratory setting.
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Preparation

Handling and Reconstitution

Waste Disposal
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End of Process

Click to download full resolution via product page

Caption: General experimental workflow for handling ACTH (1-16) (human).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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